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Compound of Interest

Compound Name: 5,6-Dibromopyridin-2-amine

Cat. No.: B1314277

An In-Depth Technical Guide to 2-Amino-3,5-dibromopyridine

A Note on the Subject Compound: This guide focuses on the molecular structure, properties,
and applications of 2-Amino-3,5-dibromopyridine (CAS: 35486-42-1). Initial searches for "5,6-
Dibromopyridin-2-amine" did not yield sufficient public data to construct a comprehensive
technical guide. As 2-Amino-3,5-dibromopyridine is a structurally related, well-documented
dibrominated aminopyridine, it has been selected as the subject of this whitepaper to provide a
thorough and authoritatively grounded resource for researchers, scientists, and drug
development professionals.

Introduction: The Versatile Building Block

2-Amino-3,5-dibromopyridine is a halogenated pyridine derivative that serves as a crucial
intermediate in the synthesis of a wide array of more complex organic molecules. Its structure,
featuring a pyridine core with two bromine atoms and an amino group, offers multiple reactive
sites for further functionalization. This makes it a valuable precursor in the development of
novel pharmaceuticals and agrochemicals. The strategic placement of the bromine atoms and
the amino group allows for selective chemical transformations, providing a versatile scaffold for
building molecular diversity. This guide provides a detailed overview of its chemical and
physical properties, a representative synthetic protocol, and essential safety information.

Molecular Structure and Physicochemical
Properties
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The fundamental characteristics of a chemical compound are dictated by its structure and
resulting physical properties. These parameters are critical for designing synthetic routes,
understanding reactivity, and ensuring proper handling and storage.

Chemical Identity and Molecular Weight

o |[UPAC Name: 3,5-Dibromopyridin-2-amine

Synonyms: 2-Amino-3,5-dibromo pyridine, 3,5-dibromo-2-pyridylamine

CAS Number: 35486-42-1

Molecular Formula: CsH4BraN2

Molecular Weight: 251.91 g/mol [1]

Molecular Structure Visualization

The arrangement of atoms in 2-Amino-3,5-dibromopyridine is depicted below. The pyridine ring
is substituted at the 2-position with an amino group (-NHz2) and at the 3- and 5-positions with
bromine atoms (-Br).
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Synthesis of 2-Amino-3,5-dibromopyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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